Cas no 67800-68-4 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-)
67800-68-4 structure
Product Name:1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-
CAS No:67800-68-4
MF:C10H15NO3
MW:197.231003046036
CID:394110
PubChem ID:71374744
Update Time:2025-04-19
1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-
- ethyl (1R,8R)-3-oxo-1,2,5,6,7,8-hexahydropyrrolizine-1-carboxylate
- DTXSID10797510
- 67800-68-4
- Ethyl (1R,7aR)-3-oxohexahydro-1H-pyrrolizine-1-carboxylate
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- Inchi: 1S/C10H15NO3/c1-2-14-10(13)7-6-9(12)11-5-3-4-8(7)11/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
- InChI Key: LZAMGHNQDIVDLV-HTQZYQBOSA-N
- SMILES: O=C1C[C@@H](C(=O)OCC)[C@H]2CCCN21
Computed Properties
- Exact Mass: 197.10525
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
67800-68-4 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-) Related Products
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